2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine

• CAS No.: 88322-71-8
• Molecular Formula: C32H26N4
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 2,3,3,4,6-pentakis-phenyl-1H-1,2,4,5-tetrazine
• InChI: InChI=1S/C32H26N4/c1-6-16-26(17-7-1)31-33-35(29-22-12-4-13-23-29)32(27-18-8-2-9-19-27,28-20-10-3-11-21-28)36(34-31)30-24-14-5-15-25-30/h1-25H,(H,33,34)
• InChI Key: YQFNPFIMDOMOLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(N(N2)C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Description

2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine is a complex organic compound characterized by its unique structure, which includes five phenyl groups attached to a tetrahydro-tetrazine ring

Preparation Methods

The synthesis of 2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of phenylhydrazine with a suitable diketone can lead to the formation of the desired tetrazine ring. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of partially or fully reduced derivatives.

Substitution: The phenyl groups can undergo electrophilic or nucleophilic substitution reactions, leading to a variety of substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions.

Scientific Research Applications

2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecular architectures.

Materials Science: The compound can be used in the design of novel materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine involves its interaction with various molecular targets The phenyl groups can participate in π-π interactions, while the tetrazine ring can engage in coordination with metal ions or other reactive species

Comparison with Similar Compounds

Similar compounds to 2,3,3,4,6-Pentaphenyl-1,2,3,4-tetrahydro-1,2,4,5-tetrazine include:

1,2,3,4,5-Pentaphenyl-1,3-cyclopentadiene: This compound also features multiple phenyl groups attached to a ring structure, but it differs in its ring composition and reactivity.

1,2,3,4,5-Pentaphenyl-1’- (di-tert-butylphosphino)ferrocene: This compound includes a ferrocene core with phenyl groups and a phosphine ligand, offering different chemical properties and applications.

The uniqueness of this compound lies in its tetrazine ring, which provides distinct reactivity and potential for diverse applications in various scientific fields.